2-amino-6-(2-aminoethyl)pyrimidin-4-ol dihydrochloride
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Overview
Description
2-amino-6-(2-aminoethyl)pyrimidin-4-ol dihydrochloride is a chemical compound with the molecular formula C6H12Cl2N4O and a molecular weight of 227.09 g/mol . This compound is characterized by its pyrimidine ring structure, which is substituted with amino and hydroxy groups, making it a versatile molecule in various chemical reactions and applications.
Preparation Methods
The synthesis of 2-amino-6-(2-aminoethyl)pyrimidin-4-ol dihydrochloride typically involves the reaction of appropriate pyrimidine derivatives with ethylenediamine under controlled conditions. The reaction conditions often include the use of solvents like ethanol or methanol and may require heating to facilitate the reaction. Industrial production methods may involve more efficient catalytic processes to increase yield and purity .
Chemical Reactions Analysis
2-amino-6-(2-aminoethyl)pyrimidin-4-ol dihydrochloride undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxo derivatives.
Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced amine derivatives.
Scientific Research Applications
2-amino-6-(2-aminoethyl)pyrimidin-4-ol dihydrochloride has a wide range of applications in scientific research, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.
Biology: This compound is used in the study of enzyme mechanisms and as a ligand in biochemical assays.
Mechanism of Action
The mechanism of action of 2-amino-6-(2-aminoethyl)pyrimidin-4-ol dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The amino and hydroxy groups on the pyrimidine ring can form hydrogen bonds and other interactions with these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .
Comparison with Similar Compounds
2-amino-6-(2-aminoethyl)pyrimidin-4-ol dihydrochloride can be compared with other similar compounds, such as:
6-amino-2-(2-aminoethyl)pyrimidin-4-ol hydrochloride: This compound has a similar structure but differs in its chloride content.
2-(2-aminoethyl)pyrimidine-4,6-diol hydrochloride: This compound has additional hydroxy groups, which may alter its reactivity and applications.
The uniqueness of this compound lies in its specific substitution pattern on the pyrimidine ring, which imparts distinct chemical and biological properties.
Properties
CAS No. |
2742656-29-5 |
---|---|
Molecular Formula |
C6H12Cl2N4O |
Molecular Weight |
227.1 |
Purity |
95 |
Origin of Product |
United States |
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